Cas no 1260741-57-8 (1-(4-methoxy-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1260741-57-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5905008
• PubChem ID: 129966686
• Update Time: 2025-06-26

1-(4-methoxy-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(4-methoxy-2-methylphenyl)-
• 1-(4-methoxy-2-methylphenyl)cyclobutane-1-carboxylic acid
• 1260741-57-8
• EN300-1851036

• Inchi： 1S/C13H16O3/c1-9-8-10(16-2)4-5-11(9)13(12(14)15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： BTGUXBIHOKKCMZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2C)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 376.3±37.0 °C(Predicted)
• pka: 4.55±0.20(Predicted)

Additional information on 1-(4-methoxy-2-methylphenyl)cyclobutane-1-carboxylic acid

1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 1260741-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a substituted phenyl moiety. The presence of the methoxy and methyl groups on the phenyl ring introduces additional complexity and functionality to the molecule, making it a valuable subject for both fundamental and applied research.

The synthesis of 1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. The compound's cyclobutane ring is known for its strained geometry, which can impart unique electronic and steric properties, making it an attractive scaffold for drug design.

In terms of applications, 1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic acid has shown promise in various areas. For instance, it has been investigated as a potential lead compound in the development of new pharmaceutical agents. Recent studies have highlighted its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in numerous diseases including cancer, inflammation, and neurological disorders. The methoxy group on the phenyl ring contributes to increased lipophilicity, enhancing the compound's bioavailability and target engagement.

The structural versatility of this compound also extends to its use in materials science. Researchers have explored its potential as a building block for advanced polymers and materials with tailored mechanical and electronic properties. The cyclobutane ring's strain can be exploited to create materials with unique mechanical resilience or electronic conductivity, opening avenues for applications in nanotechnology and energy storage.

From an environmental perspective, understanding the fate and toxicity of 1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic acid is crucial. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems, revealing that while it exhibits moderate toxicity to certain aquatic organisms, its degradation pathways are efficient under aerobic conditions. This information is vital for ensuring responsible use and disposal practices in industrial settings.

In conclusion, 1-(4-Methoxy-2-Methylphenyl)cyclobutane-1-carboxylic acid, with its distinctive chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span from drug discovery to materials development, with ongoing studies uncovering new insights into its biological activity and environmental impact. As research progresses, this compound is poised to contribute significantly to both academic advancements and practical innovations across multiple disciplines.